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Compound of Interest

Compound Name: Ethyl Myristate

Cat. No.: B029566

An in-depth examination of the physicochemical properties, synthesis, and applications of

Ethyl Myristate, with a focus on its role in pharmaceutical formulations and as a subject of
scientific inquiry.

Core Data Summary

Ethyl myristate, the ethyl ester of myristic acid, is a fatty acid ester with significant applications
across the pharmaceutical, cosmetic, and food industries. This guide provides essential data
and technical insights for its use in research and development.
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Property Value

CAS Number 124-06-1

Molecular Weight 256.42 g/mol

Molecular Formula C16H3202

Synonyms Ethyl tetradecanoate, Myristic acid ethyl ester
Appearance Colorless to pale yellow liquid

Melting Point 11-12 °C

Boiling Point 178-180 °C at 12 mmHg

Density 0.86 g/mL at 25 °C

Solubility Insoluble in water, soluble in ethanol

Synthesis of Ethyl Myristate

Ethyl myristate is primarily synthesized through the esterification of myristic acid with ethanol.
This reaction can be catalyzed by acids or enzymes, with the former being a common
laboratory and industrial method.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol details a common method for the synthesis of ethyl myristate via Fischer
esterification using a sulfuric acid catalyst.

Materials:

Myristic acid (12 g, 53 mmol)

Ethanol (50 mL)

Concentrated sulfuric acid (4% wt of ethanol)

Ethyl acetate (40 mL)
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e 5% wt Sodium hydroxide solution

e Anhydrous sodium sulfate

e Branson 1210 ultrasonic cleaner (or standard reflux apparatus)
» Rotary evaporator

e Separatory funnel

o Standard laboratory glassware

Procedure:

o Reaction Setup: In a suitable reaction flask, dissolve 12 g of myristic acid in 50 mL of ethanol
containing 4% wt sulfuric acid.

o Reaction: The mixture is then sonicated for 4.5 hours using an ultrasonic cleaner to promote
the esterification reaction. Alternatively, the mixture can be refluxed for the same duration.

e Solvent Removal: After the reaction is complete, the ethanol is removed using a rotary
evaporator.

o Work-up: The residue is diluted with 40 mL of ethyl acetate and transferred to a separatory
funnel.

o Neutralization: The organic layer is washed with a 5% wt sodium hydroxide solution until it is
neutral. This removes the acidic catalyst and any unreacted myristic acid.

e Drying: The organic layer is then dried over anhydrous sodium sulfate to remove any
residual water.

o Final Isolation: The anhydrous sodium sulfate is removed by filtration, and the ethyl acetate
is evaporated under reduced pressure to yield ethyl myristate as a pale yellow liquid.

Synthesis Workflow
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Drying
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Application

Topical Formulation with API and Ethyl Myristate

Ethyl Myristate Interaction

of Action

Disruption of Lipid Bilayer

Increased Fluidity

Increased Permeability

Enhanced API Penetration
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Cellular Intake
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Mitochondrial Interaction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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